Cas no 1060333-82-5 (3-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-1-(3,5-dimethylphenyl)urea)

• Product Name: 3-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-1-(3,5-dimethylphenyl)urea
• CAS No: 1060333-82-5
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 6263433
• PubChem ID: 44010059
• Update Time: 2025-10-30

3-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-1-(3,5-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-1-(3,5-dimethylphenyl)urea
• 1-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-(3,5-dimethylphenyl)urea
• AKOS024495315
• 1-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3-(3,5-dimethylphenyl)urea
• F5075-4551
• VU0633604-1
• 1060333-82-5

• Inchi： 1S/C19H20N4O2/c1-11-5-6-23-16(10-11)20-14(4)17(18(23)24)22-19(25)21-15-8-12(2)7-13(3)9-15/h5-10H,1-4H3,(H2,21,22,25)
• InChI Key： LOHJOPUCCZJANZ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C2C=C(C)C=CN21)NC(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 336.15862589g/mol
• Monoisotopic Mass: 336.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 3-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-1-(3,5-dimethylphenyl)urea

Introduction to 3-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-1-(3,5-dimethylphenyl)urea (CAS No. 1060333-82-5) in Modern Chemical and Pharmaceutical Research

3-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-1-(3,5-dimethylphenyl)urea, identified by the CAS number 1060333-82-5, represents a significant compound in the realm of chemical and pharmaceutical innovation. This heterocyclic urea derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery. The compound’s unique framework, incorporating a pyrido[1,2-a]pyrimidine core and a dimethylphenyl group, positions it as a promising candidate for further exploration in therapeutic applications.

The pyrido[1,2-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive molecules. Its ability to interact with various biological targets has been leveraged in the development of drugs targeting cancers, infectious diseases, and neurological disorders. In the case of 3-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-1-(3,5-dimethylphenyl)urea, the substitution patterns at the pyrimidine ring contribute to its distinct pharmacophore, which may modulate its interactions with biological receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. The dimethylphenyl group appended to the urea moiety likely influences the compound’s solubility, metabolic stability, and overall pharmacokinetic properties. These factors are critical in determining the compound’s suitability for further development into a drug candidate.

The synthesis of 3-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-1-(3,5-dimethylphenyl)urea involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the pyrido[1,2-a]pyrimidine core requires precise control over reaction conditions to ensure high yield and purity. Additionally, the attachment of the dimethylphenyl group via a urea linkage demands careful optimization to avoid unwanted side products. Such synthetic challenges underscore the importance of expertise in organic synthesis for developing novel heterocyclic compounds.

In the context of drug discovery, 3-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-1-(3,5-dimethylphenyl)urea has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors implicated in diseases such as cancer and inflammation. The pyrido[1,2-a]pyrimidine moiety is particularly noteworthy for its reported interactions with kinases and other signaling proteins. By modulating these pathways, the compound could potentially disrupt disease progression at a molecular level.

The urea functional group is another key feature that contributes to the compound’s biological profile. Urea derivatives are well-known for their versatility in drug design due to their ability to form hydrogen bonds with biological targets. This property enhances binding affinity and selectivity. In 3-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-1-(3,5-dimethylphenyl)urea, the urea moiety is strategically positioned to interact with specific residues on a target protein or enzyme.

Current research trends indicate that small molecules like 3-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-1-(3,5-dimethylphenyl)urea are being increasingly explored for their therapeutic potential. The integration of high-throughput screening (HTS) technologies has accelerated the identification of lead compounds with promising biological activity. Furthermore，the use of structure-based drug design (SBDD) allows researchers to optimize molecular structures based on detailed knowledge of target interactions.

The dimethylphenyl substituent in this compound may also play a role in its pharmacological properties by influencing electronic distribution and steric hindrance around the active site. This can be particularly important for achieving high selectivity against off-target effects—a critical consideration in drug development.

As computational methods continue to evolve，the ability to predict and validate biological activities from chemical structures has improved significantly。This has enabled more efficient screening processes，reducing the time and resources required to identify promising candidates like 1060333-82-5。The combination of experimental validation with computational modeling provides a robust framework for assessing potential drug candidates.

The future direction of research on 1060333-82-5 may include exploring its derivatives，which could offer enhanced efficacy or reduced toxicity compared to the parent compound。Additionally，investigating its mechanism of action would provide valuable insights into its therapeutic potential，facilitating rational drug design strategies。

In conclusion,1060333 - 82 - 5 exemplifies how intricate molecular architectures can lead to novel therapeutic opportunities。Its unique structural features，including the pyrido[1， 2 - a ] pyrimidine core and dimeth yl phen yl group，position it as an interesting subject for further exploration。With continued advancements in synthetic chemistry，computational biology，and drug discovery methodologies，compounds like this have the potential to contribute significantly to medical science。